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Compound of Interest

Compound Name: Phenylhydroquinone diacetate

Cat. No.: B184875

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for
Phenylhydroquinone Diacetate (CAS No. 58244-28-3). The following sections detail the
compound's hazard identification, handling and storage procedures, exposure controls, and
emergency measures. All quantitative data is summarized for clarity, and a general
experimental workflow for chemical safety assessment is provided.

Section 1: Chemical Identification and Physical
Properties

Phenylhydroquinone Diacetate, also known as 2,5-Diacetoxybiphenyl, is an off-white to light

beige crystalline powder.[1] Its key physical and chemical properties are summarized in the
table below.
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Property Value Reference
Molecular Formula C16H1404 [2]
Molecular Weight 270.28 g/mol [2]
Melting Point 66 - 71 °C [3]
Boiling Point 418.8 °C at 760 mmHg [1]
Flash Point 212 °C [1]
Density 1.175 g/cm3 [1]

Off-white to light beige
Appearance ) [1]
crystalline powder

Section 2: Hazard Identification and Toxicological
Information

The toxicological properties of Phenylhydroquinone Diacetate have not been fully
investigated.[4] However, based on available Safety Data Sheets (SDS), it is classified as
causing skin and eye irritation, and may cause respiratory irritation.[5]

GHS Classification:

o Skin Irritation: Category 2[5]

o Eye Irritation: Category 2[5]

e Specific target organ toxicity — single exposure: Category 3 (Respiratory tract irritation)[5]
Quantitative Toxicity Data:

Definitive experimental LD50 values for Phenylhydroquinone Diacetate are not readily
available in the reviewed literature. One source provides a calculated Acute Toxicity Estimate
(ATE) based on available data.
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Endpoint Value Species Route Reference
Oral LD50 (ATE) > 2000 mg/kg Not specified Oral [3]
Dermal LD50 o
> 2000 mg/kg Not specified Dermal [3]
(ATE)

Section 3: Handling, Storage, and Exposure
Controls

Proper handling and storage procedures are crucial to minimize risk when working with
Phenylhydroquinone Diacetate.

Handling:

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area.[4]

Avoid contact with eyes, skin, and clothing.[4]

Avoid ingestion and inhalation.[4]

Keep container tightly closed when not in use.[4]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep refrigerated (Store below 4°C/39°F).[4]

e Incompatible with strong oxidizing agents.[3]

Exposure Controls and Personal Protective Equipment (PPE):

e Engineering Controls: A laboratory fume hood or other appropriate local exhaust ventilation
should be used.[6] Facilities should be equipped with an eyewash station and a safety
shower.[4]
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[3]
« Skin Protection: Wear protective gloves and a laboratory coat.[4]

o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Section 4: First Aid and Firefighting Measures
First Aid Procedures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[4]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical attention.[4]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water. Get medical attention.[4]

Firefighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-
resistant foam.[6]

o Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[4]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[4]

Section 5: Experimental Protocols and Workflows

While specific experimental protocols for Phenylhydroquinone Diacetate are not available,
the following section outlines a general workflow for assessing the acute oral toxicity of a
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chemical substance, based on OECD guidelines.

General Protocol for Acute Oral Toxicity (LD50) Determination (Based on OECD Guideline
425):

This method, known as the Up-and-Down Procedure (UDP), is designed to estimate the LD50
with a reduced number of animals.

e Animal Selection and Preparation:

o Use healthy, young adult laboratory rodents (e.g., rats or mice) of a single sex (typically
females, as they are often more sensitive).[7]

o Acclimatize the animals to the laboratory conditions for at least 5 days.

o Animals should be fasted (with access to water) before administration of the test
substance.[8]

e Dose Selection and Administration:

o Select a starting dose based on available information about the substance's toxicity. A
default starting dose of 175 mg/kg is often used if no information is available.

o Administer the substance orally via gavage in a single dose.[8]
e Observation:

o Observe the animal for signs of toxicity and mortality shortly after dosing and periodically
for at least 14 days.[8]

o Record all signs of toxicity, including changes in skin and fur, eyes, and mucous
membranes, as well as respiratory, circulatory, autonomic, and central nervous system
effects.

¢ Dose Adjustment (Up-and-Down Procedure):

o If the animal survives, the dose for the next animal is increased by a specific factor (e.qg.,
3.2).
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o If the animal dies, the dose for the next animal is decreased by the same factor.

o This process continues until a specified number of reversals in outcome (survival/death)
are observed.

o Data Analysis and LD50 Calculation:

o The LD50 is calculated using the maximum likelihood method based on the pattern of
survivals and deaths.

Diagrams:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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